molecular formula C12H6F2N2 B8428430 2-(2,5-Difluoro-phenyl)-nicotinonitrile

2-(2,5-Difluoro-phenyl)-nicotinonitrile

Cat. No.: B8428430
M. Wt: 216.19 g/mol
InChI Key: KASBZUMJSAXMQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,5-Difluoro-phenyl)-nicotinonitrile is a useful research compound. Its molecular formula is C12H6F2N2 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6F2N2

Molecular Weight

216.19 g/mol

IUPAC Name

2-(2,5-difluorophenyl)pyridine-3-carbonitrile

InChI

InChI=1S/C12H6F2N2/c13-9-3-4-11(14)10(6-9)12-8(7-15)2-1-5-16-12/h1-6H

InChI Key

KASBZUMJSAXMQV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)C2=C(C=CC(=C2)F)F)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Prepared in 66% yield from 2-chloronicotinonitrile and 2,5-difluorophenylboronic acid according to the procedure described for Example 153A. 1H NMR (CDCl3) δ 7.19-7.23 (m, 2H), 7.29-7.34 (m, 1H), 7.48 (dd, J=8.0, 4.9 Hz, 1H), 8.10 (dd, J=8.0, 1.9 Hz, 1H), 8.92 (dd, J=5.1, 1.7 Hz, 1H).
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Synthesis routes and methods II

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